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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339 Get Quote

An In-depth Technical Guide to Formamidine Hydrochloride

Formamidine hydrochloride (CAS No: 6313-33-3) is a versatile chemical compound that

serves as a crucial intermediate in a wide array of synthetic processes.[1][2][3] Its unique

molecular structure and reactivity make it an invaluable building block in the pharmaceutical,

agricultural, and materials science industries.[1][4] This technical guide provides a

comprehensive review of the research on formamidine hydrochloride, detailing its properties,

synthesis, and applications for researchers, scientists, and professionals in drug development.

Physicochemical Properties
Formamidine hydrochloride is a white or grayish-white crystalline solid at room temperature.

[5][6][7] It is known to be hygroscopic and is highly soluble in ethanol.[5][6] Due to its

deliquescent nature, care must be taken during its handling and storage, which should be in a

dry, dark place at room temperature.[4][5][8]

Table 1: Physicochemical Data of Formamidine Hydrochloride
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Property Value References

CAS Number 6313-33-3 [1][4]

Molecular Formula CH₅ClN₂ [4][5][9]

Molar Mass 80.52 g/mol [5][9]

Appearance White to off-white solid [5][6][7]

Melting Point 84-87 °C (lit.) [5][6][10]

Boiling Point 46.3 °C at 760 mmHg [4][5]

Flash Point 16.8 °C [4][5]

Solubility Soluble in water and ethanol [4][5][6]

Synthesis of Formamidine Hydrochloride
Several methods for the synthesis of formamidine hydrochloride have been reported. The

most common laboratory-scale preparations involve the reaction of a formamidine precursor

with hydrogen chloride.

Experimental Protocol 1: From Formamidine Acetate
This method involves the reaction of formamidine acetate with hydrogen chloride.[5][7]

Reaction Setup: Formamidine acetate (FAAc) is placed in a round-bottom flask.

Acidification: The flask is cooled to 0°C in an ice bath. Hydrogen chloride (HCl) is slowly

added to the flask with continuous stirring. The molar ratio of HCl to FAAc is typically 1.1:1.

Reaction: The mixture is stirred for approximately 2 hours at 0°C.

Solvent Removal: After the reaction is complete, the solvent is evaporated using a rotary

evaporator at 60°C.

Purification: The resulting solid is washed with ether.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.hschemraw.com/news/formamidine-hydrochloride-the-versatility-of-its-uses-in-pharmaceuticals-agriculture-and-dye-synthesis/
https://www.hschemraw.com/formamidine-hydrochloride-product/
https://www.hschemraw.com/formamidine-hydrochloride-product/
https://www.chembk.com/en/chem/FORMAMIDINE%20HYDROCHLORIDE
https://pubchem.ncbi.nlm.nih.gov/compound/Methanimidamide_-hydrochloride-_1_1
https://www.chembk.com/en/chem/FORMAMIDINE%20HYDROCHLORIDE
https://pubchem.ncbi.nlm.nih.gov/compound/Methanimidamide_-hydrochloride-_1_1
https://www.chembk.com/en/chem/FORMAMIDINE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6382638.htm
https://www.guidechem.com/question/what-is-the-synthesis-method-a-id126820.html
https://www.chembk.com/en/chem/FORMAMIDINE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6382638.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6382638_EN.htm
https://www.hschemraw.com/formamidine-hydrochloride-product/
https://www.chembk.com/en/chem/FORMAMIDINE%20HYDROCHLORIDE
https://www.hschemraw.com/formamidine-hydrochloride-product/
https://www.chembk.com/en/chem/FORMAMIDINE%20HYDROCHLORIDE
https://www.hschemraw.com/formamidine-hydrochloride-product/
https://www.chembk.com/en/chem/FORMAMIDINE%20HYDROCHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6382638.htm
https://www.benchchem.com/product/b031339?utm_src=pdf-body
https://www.benchchem.com/product/b031339?utm_src=pdf-body
https://www.chembk.com/en/chem/FORMAMIDINE%20HYDROCHLORIDE
https://www.guidechem.com/question/what-is-the-synthesis-method-a-id126820.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recrystallization: The washed solid is then recrystallized from ethanol to yield a white

precipitate.

Drying: The final product is dried in a vacuum oven at 65°C for 24 hours. The product should

be stored in an inert atmosphere, such as in an argon-filled glove box.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031339#literature-review-of-formamidine-
hydrochloride-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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